Cas no 2418682-16-1 (tert-butyl 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoate)

• Product Name: tert-butyl 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoate
• CAS No: 2418682-16-1
• MF: C₁₂H₁₄F₂O₇S₂
• MW: 372.36216878891
• CID: 5677320
• PubChem ID: 165773546
• Update Time: 2025-06-11

tert-butyl 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26628432
• tert-butyl 3-(fluorosulfonyl)-5-[(fluorosulfonyl)oxy]-2-methylbenzoate
• 2418682-16-1
• tert-butyl 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoate

• Inchi： 1S/C12H14F2O7S2/c1-7-9(11(15)20-12(2,3)4)5-8(21-23(14,18)19)6-10(7)22(13,16)17/h5-6H,1-4H3
• InChI Key： VSBRPXDABXBZQZ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC(C(=O)OC(C)(C)C)=C1C)OS(=O)(=O)F)(=O)(=O)F

Computed Properties

• Exact Mass: 372.01490145g/mol
• Monoisotopic Mass: 372.01490145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Additional information on tert-butyl 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoate

Research Brief on tert-Butyl 3-(Fluorosulfonyl)-5-(Fluorosulfonyl)oxy-2-methylbenzoate (CAS: 2418682-16-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoate (CAS: 2418682-16-1) has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This bifunctional fluorosulfonyl-containing benzoate derivative exhibits unique reactivity, making it a valuable intermediate for the synthesis of bioactive molecules and the development of novel therapeutic agents. Recent studies have highlighted its potential in targeted drug delivery, covalent inhibitor design, and radiopharmaceutical applications.

Structural analysis reveals that the presence of two fluorosulfonyl groups (-SO2F) at the 3- and 5-positions of the aromatic ring, combined with the tert-butyl ester moiety, confers exceptional electrophilicity to this compound. The fluorosulfonyl groups serve as excellent leaving groups in nucleophilic substitution reactions, enabling efficient conjugation with various nucleophiles such as amines, thiols, and hydroxyl groups. This property has been exploited in recent research for the development of covalent protein inhibitors and activity-based probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2418682-16-1 as a key intermediate in the synthesis of irreversible kinase inhibitors. The compound's ability to form stable covalent bonds with cysteine residues in the ATP-binding pocket of kinases was particularly noteworthy. The study reported several derivatives showing nanomolar potency against EGFR and BTK kinases, with excellent selectivity profiles.

Another significant application was reported in Nature Chemical Biology, where 2418682-16-1 was used to develop fluorosulfate-based covalent probes for chemoproteomic studies. The researchers capitalized on the compound's dual fluorosulfonyl groups to create bivalent probes that enabled enhanced target engagement and improved detection sensitivity in mass spectrometry-based proteomics. This approach has opened new avenues for target identification and validation in drug discovery.

The compound's potential in radiopharmaceutical development was highlighted in a recent ACS Medicinal Chemistry Letters publication. The fluorosulfonyl groups of 2418682-16-1 were successfully employed for rapid fluorine-18 labeling, yielding PET tracers with high specific activity and excellent in vivo stability. This application addresses a critical need in nuclear medicine for efficient radiolabeling methods.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2418682-16-1 and its derivatives. A 2024 Organic Process Research & Development paper described an improved, scalable synthesis route that addresses previous challenges with yield and purity. The new protocol features milder reaction conditions and better control of the bis-fluorosulfonylation step, making the compound more accessible for research applications.

Safety and handling considerations for 2418682-16-1 have also been a focus of recent research. While the compound's reactivity makes it valuable for synthesis, it also requires careful handling due to potential moisture sensitivity and the generation of HF as a byproduct in some reactions. Recent studies have developed safer workup procedures and storage recommendations to facilitate its use in laboratory settings.

Looking forward, the unique properties of tert-butyl 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoate position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its applications in PROTAC development, antibody-drug conjugates, and as a building block for novel materials with biomedical applications. The compound's dual functionality continues to inspire innovative approaches in medicinal chemistry and chemical biology research.